![molecular formula C10H15ClN2O B1431950 2-(ethylamino)-N-phenylacetamide hydrochloride CAS No. 1797692-41-1](/img/structure/B1431950.png)
2-(ethylamino)-N-phenylacetamide hydrochloride
Overview
Description
2-(ethylamino)-N-phenylacetamide hydrochloride is a chemical compound with the linear formula C4H11ClN2O . It has a molecular weight of 138.598 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 2-(ethylamino)-N-phenylacetamide hydrochloride is represented by the linear formula C4H11ClN2O . The CAS Number for this compound is 6913-24-2 .Scientific Research Applications
Stimulant and Empathogenic Substance
Eutylone was created in the 1960s and is categorized as a designer drug . It is a stimulant and empathogenic substance .
Recreational Use
Eutylone gained global prevalence between 2019 and 2020, following prohibitions on the related compound ephylone . It is used recreationally for its psychoactive properties .
Forensic Analysis
In clinical contexts, Eutylone finds application in scientific research and forensic analysis, leveraging its psychoactive properties and detectability in biological samples .
Chemical Research
Eutylone is used in chemical research due to its complex structure and interesting physico-chemical properties . Its molecular formula is C13H17NO3 .
Drug Enforcement
In 2021, Eutylone stood out as the most frequently identified cathinone by the Drug Enforcement Administration in the United States .
Medical Research
Medical experts have expressed concern over the surge in overdoses and deaths from Eutylone . This underscores the necessity for controlled laboratory use and heightened awareness .
Safety and Hazards
properties
IUPAC Name |
2-(ethylamino)-N-phenylacetamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-2-11-8-10(13)12-9-6-4-3-5-7-9;/h3-7,11H,2,8H2,1H3,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWJNVMVKLIFURZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(=O)NC1=CC=CC=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(ethylamino)-N-phenylacetamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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